1,2,3,6-Tetrahydrophthalic Anhydride
1,2,3,6-Tetrahydrophthalic Anhydride
Memtetrahydrophthalic anhydride is a clear colorless to light yellow slight viscous liquid. Highly toxic and a strong irritant to skin, eyes and mucous membranes. Corrosive to skin and metal. Used in making polyester, alkyd resins, and plasticizers.
Brand Name:
Vulcanchem
CAS No.:
85-43-8
VCID:
VC0155267
InChI:
InChI=1S/C8H8O3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-2,5-6H,3-4H2
SMILES:
C1C=CCC2C1C(=O)OC2=O
Molecular Formula:
C8H8O3
C6H8(CO)2O
C8H8O3
C6H8(CO)2O
C8H8O3
Molecular Weight:
152.15 g/mol
1,2,3,6-Tetrahydrophthalic Anhydride
CAS No.: 85-43-8
Reference Standards
VCID: VC0155267
Molecular Formula: C8H8O3
C6H8(CO)2O
C8H8O3
Molecular Weight: 152.15 g/mol
| CAS No. | 85-43-8 |
|---|---|
| Product Name | 1,2,3,6-Tetrahydrophthalic Anhydride |
| Molecular Formula | C8H8O3 C6H8(CO)2O C8H8O3 |
| Molecular Weight | 152.15 g/mol |
| IUPAC Name | 3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione |
| Standard InChI | InChI=1S/C8H8O3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-2,5-6H,3-4H2 |
| Standard InChIKey | KMOUUZVZFBCRAM-UHFFFAOYSA-N |
| SMILES | C1C=CCC2C1C(=O)OC2=O |
| Canonical SMILES | C1C=CCC2C1C(=O)OC2=O |
| Boiling Point | at 6.7kPa: 195 °C |
| Colorform | White crystalline powde |
| Density | 1.20 at 105 °C 1.4 g/cm³ |
| Flash Point | 315 °F (157 °C) Open cup 157 °C o.c. |
| Melting Point | 102 °C |
| Physical Description | Memtetrahydrophthalic anhydride is a clear colorless to light yellow slight viscous liquid. Highly toxic and a strong irritant to skin, eyes and mucous membranes. Corrosive to skin and metal. Used in making polyester, alkyd resins, and plasticizers. DryPowder; Liquid; OtherSolid WHITE CRYSTALLINE POWDER. |
| Description | Memtetrahydrophthalic anhydride is a clear colorless to light yellow slight viscous liquid. Highly toxic and a strong irritant to skin, eyes and mucous membranes. Corrosive to skin and metal. Used in making polyester, alkyd resins, and plasticizers. |
| Solubility | Slightly soluble in petroleum ether and ethyl ether; soluble in benzene In water, 1,600 mg/L at 25 °C (est) Solubility in water: reaction |
| Synonyms | Tetrahydroisobenzofuran-1,3-dione; Tetrahydrophthalic Acid Anhydride; Tetrahydrophthalic Anhydride; Δ4-Tetrahydrophthalic Anhydride; 4-Cyclohexene-1,2-dicarboxylic Anhydride (8CI); 1,2,3,6-Tetrahydrophthalic Acid Anhydride; 1,2,3,6-Tetrahydrophthali |
| Vapor Density | Relative vapor density (air = 1): 5.3 |
| Vapor Pressure | 5.7X10-2 mm Hg at 25 °C (est) Vapor pressure, Pa at 20 °C: 1 |
| PubChem Compound | 6810 |
| Last Modified | Nov 11 2021 |
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